ethyl 2-(2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)propanamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)propanoylamino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C17H20N4O4S/c1-3-25-15(23)8-12-9-26-17(18-12)19-16(24)10(2)21-14(22)7-6-13(20-21)11-4-5-11/h6-7,9-11H,3-5,8H2,1-2H3,(H,18,19,24)
• InChI Key: PDIFJBKTDORPKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C(C)N2C(=O)C=CC(=N2)C3CC3
• Molecular Formula: C17H20N4O4S
• Molecular Weight: 376.4 g/mol

Description

Ethyl 2-(2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)propanamido)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C17H20N4O4S and its molecular weight is 376.43. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antioxidant Applications

Compounds derived from thienopyrimidines have shown high inhibition of Hep-G2 cell growth, indicating potential antitumor applications. Specifically, derivatives with fused heptyl of thienopyrimidothiazines have demonstrated promising antitumor activity against Hep-G2 cells with IC50 values less than 20 μM, highlighting their potential as specific antitumor agents (Aly et al., 2010).

Anti-inflammatory and Analgesic Activities

Ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates have been synthesized and screened for their anti-inflammatory and analgesic activities. Compounds with halogen substitution exhibited good anti-inflammatory and analgesic activities, comparable to indomethacin and aspirin, respectively (Attimarad et al., 2017).

Antimicrobial Activities

New approaches in the synthesis of thiazoles and their fused derivatives have been explored for their antimicrobial activities. Some newly synthesized derivatives were tested in vitro for antimicrobial activity against bacterial isolates (Escherichia coli and Xanthomonas citri) and for antifungal activity against saprophytic and phytopathogenic fungi (Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum), indicating their potential as antimicrobial agents (Wardkhan et al., 2008).

Molecular Docking and Enzyme Inhibition Studies

Molecular docking and enzyme inhibition studies of novel N-arylthiazole-2-amines and ethyl 2-[aryl(thiazol-2-yl)amino]acetates have shown significant inhibition towards α-glucosidase and β-glucosidase enzymes, suggesting potential applications in managing diabetes and related metabolic disorders (Babar et al., 2017).